3-methylisoquinolin-6-ol hydrobromide
Overview
Description
3-Methylisoquinolin-6-ol hydrobromide (MIH) is a synthetic compound that has been developed for use in scientific research. It is a derivative of isoquinoline, which is a nitrogen-containing heterocyclic compound. MIH has been studied for its potential applications in medical and scientific research due to its interesting biochemical and physiological effects.
Mechanism of Action
The exact mechanism of action of 3-methylisoquinolin-6-ol hydrobromide is not fully understood. However, it is believed that 3-methylisoquinolin-6-ol hydrobromide acts by binding to certain receptors in the body, which then leads to changes in the expression of certain genes. This, in turn, leads to changes in the biochemical and physiological processes of the body.
Biochemical and Physiological Effects
3-methylisoquinolin-6-ol hydrobromide has been studied for its potential effects on the biochemical and physiological processes of the body. Studies have shown that 3-methylisoquinolin-6-ol hydrobromide can inhibit the growth of certain cancer cells and reduce inflammation in certain tissues. Additionally, 3-methylisoquinolin-6-ol hydrobromide has been shown to have positive effects on the cardiovascular system, such as reducing blood pressure and improving cardiovascular health.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-methylisoquinolin-6-ol hydrobromide in laboratory experiments is that it is relatively easy to synthesize and is relatively stable. Additionally, 3-methylisoquinolin-6-ol hydrobromide is relatively inexpensive and can be stored for long periods of time without significant degradation. The main limitation of using 3-methylisoquinolin-6-ol hydrobromide in laboratory experiments is that it is not soluble in water, which can make it difficult to use in certain types of experiments.
Future Directions
The potential applications of 3-methylisoquinolin-6-ol hydrobromide are vast and the future directions of research are numerous. Some potential future directions include further research into the potential anti-cancer and anti-inflammatory effects of 3-methylisoquinolin-6-ol hydrobromide, as well as further research into its potential applications in neuroscience and cardiovascular research. Additionally, further research could be done to investigate the mechanism of action of 3-methylisoquinolin-6-ol hydrobromide, as well as to investigate the potential toxicity of 3-methylisoquinolin-6-ol hydrobromide in humans.
Synthesis Methods
3-methylisoquinolin-6-ol hydrobromide can be synthesized from 3-methylisoquinoline by a two-step process. The first step involves the reaction of 3-methylisoquinoline with hydrobromic acid and sulfuric acid to form 3-methylisoquinolin-6-ol hydrobromide. The second step involves the reaction of the product with sodium borohydride to form the desired compound. The overall yield of this process is approximately 80%.
Scientific Research Applications
3-methylisoquinolin-6-ol hydrobromide has been studied for its potential medical and scientific applications. It has been studied as a potential anti-cancer agent due to its ability to inhibit the growth of certain cancer cells. It has also been studied as a potential anti-inflammatory agent due to its ability to reduce inflammation in certain tissues. Additionally, 3-methylisoquinolin-6-ol hydrobromide has been studied for its potential applications in neuroscience and cardiovascular research.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-methylisoquinolin-6-ol hydrobromide involves the conversion of 3-methyl-4-nitroquinoline to 3-methylisoquinolin-6-ol, followed by the addition of hydrobromic acid to form the hydrobromide salt.", "Starting Materials": [ "3-methyl-4-nitroquinoline", "Sodium borohydride", "Acetic acid", "Sodium hydroxide", "Hydrobromic acid" ], "Reaction": [ "Reduction of 3-methyl-4-nitroquinoline with sodium borohydride in acetic acid to form 3-methyl-4-aminquinoline", "Conversion of 3-methyl-4-aminquinoline to 3-methylisoquinolin-6-ol by heating with sodium hydroxide", "Addition of hydrobromic acid to 3-methylisoquinolin-6-ol to form 3-methylisoquinolin-6-ol hydrobromide" ] } | |
CAS RN |
14446-32-3 |
Product Name |
3-methylisoquinolin-6-ol hydrobromide |
Molecular Formula |
C10H10BrNO |
Molecular Weight |
240.1 |
Purity |
95 |
Origin of Product |
United States |
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